5-Bromo-1-(pyridin-2-ylmethyl)pyrimidin--2(1H)-one
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Description
5-Bromo-1-(pyridin-2-ylmethyl)pyrimidin--2(1H)-one is a useful research compound. Its molecular formula is C10H8BrN3O and its molecular weight is 266.098. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Pseudouridine Derivatives : Utilized in the conversion of 5-Bromo-2,4-di-t-butoxypyrimidine into the pyrimidin-5-yl-lithium and its subsequent coupling to di-O-benzylideneribose, leading to the formation of pseudouridine and its analogs (Brown, Burdon, & Slatcher, 1968).
- Antiviral Activity of Tubercidin Analogues : The compound has been evaluated as a part of a study on antiviral properties of C-5 substituted tubercidin analogues against RNA and DNA viruses (Bergstrom et al., 1984).
- Antimicrobial Activity : Demonstrated antimicrobial and antifungal activity as a part of a series of hybrid compounds against various microorganisms such as S. aureus and C. albicans (Lanjewar, Rahatgaonkar, Chorghade, & Saraf, 2009, 2010).
Crystallography and Structural Analysis
- Tautomeric Forms in Crystals : Investigated the tautomeric forms of pyrimidin-4-one derivatives in crystals, focusing on how different atoms (like Cl and Br) interact within crystal packing (Gerhardt & Bolte, 2016).
Polyheterocyclic Ring Systems
- Polyheterocyclic Ring System Synthesis : Used as a precursor for constructing new polyheterocyclic ring systems, showing potential in synthesizing biologically active compounds (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
Novel Compounds Synthesis
- Spiro Pyrimidine Derivatives : Involved in the synthesis of novel spiro pyrimidine derivatives, illustrating its role in diversifying pyrimidine chemistry (Abu‐Hashem, 2014, 2015).
Pharmaceutical Research
- Biochemical and Biological Properties : Explored for its differential effects on cellular and viral RNA synthesis, providing insights into selective inhibition mechanisms in pharmacology (Brdar & Reich, 2008).
Spectroscopic and Optical Studies
- Spectroscopic Characterization : Subject of spectroscopic, optical, and antimicrobial studies, contributing to a deeper understanding of its chemical properties and potential applications (Vural & Kara, 2017).
Anti-inflammatory Agents
- As Anti-inflammatory Agents : Part of a series of pyrimidine derivatives synthesized for potential use as anti-inflammatory agents (Chaydhary, Singh, & Kumarverma, 2015).
Properties
IUPAC Name |
5-bromo-1-(pyridin-2-ylmethyl)pyrimidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN3O/c11-8-5-13-10(15)14(6-8)7-9-3-1-2-4-12-9/h1-6H,7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGICMXDQJFOUAL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN2C=C(C=NC2=O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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